Benzylbis(2-hydroxypropyl)octadecylammonium chloride

• CAS No.: 65059-92-9
• Molecular Formula: C31H58ClNO2
• Molecular Weight: 512.2 g/mol
• IUPAC Name: benzyl-bis(2-hydroxypropyl)-octadecylazanium;chloride
• InChI: InChI=1S/C31H58NO2.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-25-32(26-29(2)33,27-30(3)34)28-31-23-20-19-21-24-31;/h19-21,23-24,29-30,33-34H,4-18,22,25-28H2,1-3H3;1H/q+1;/p-1
• InChI Key: WZQBRQMVLLLQII-UHFFFAOYSA-M
• Canonical SMILES: CCCCCCCCCCCCCCCCCC[N+](CC1=CC=CC=C1)(CC(C)O)CC(C)O.[Cl-]

Description

Benzylbis(2-hydroxypropyl)octadecylammonium chloride is a quaternary ammonium compound known for its surfactant properties. It is commonly used in various industrial and scientific applications due to its ability to interact with biological membranes and its antimicrobial properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzylbis(2-hydroxypropyl)octadecylammonium chloride typically involves the reaction of octadecylamine with benzyl chloride and 2-chloropropanol in the presence of a base. The reaction is carried out under controlled temperature and pressure conditions to ensure high yield and purity .

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using continuous flow reactors. This method allows for better control over reaction parameters and increases the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

Benzylbis(2-hydroxypropyl)octadecylammonium chloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of amines.

Substitution: The chloride ion can be substituted with other anions in the presence of suitable reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Silver nitrate is often used to replace the chloride ion with a nitrate ion.

Major Products Formed

Oxidation: Oxides and hydroxides.

Reduction: Amines.

Substitution: Various quaternary ammonium salts.

Scientific Research Applications

Benzylbis(2-hydroxypropyl)octadecylammonium chloride has a wide range of applications in scientific research:

Chemistry: Used as a phase transfer catalyst in organic synthesis.

Biology: Employed in cell membrane studies due to its surfactant properties.

Medicine: Investigated for its antimicrobial properties and potential use in disinfectants.

Industry: Utilized in the formulation of cleaning agents and personal care products.

Mechanism of Action

The mechanism of action of Benzylbis(2-hydroxypropyl)octadecylammonium chloride involves its interaction with biological membranes. The compound disrupts the lipid bilayer, leading to increased membrane permeability and cell lysis. This property is particularly useful in its antimicrobial action, where it targets bacterial cell membranes .

Comparison with Similar Compounds

Similar Compounds

Cetyltrimethylammonium chloride: Another quaternary ammonium compound with similar surfactant properties.

Benzalkonium chloride: Widely used as a disinfectant and antiseptic.

Dodecylbenzenesulfonic acid: A surfactant with similar applications in cleaning products.

Uniqueness

Benzylbis(2-hydroxypropyl)octadecylammonium chloride is unique due to its specific combination of hydrophobic and hydrophilic groups, which enhances its ability to interact with biological membranes and its effectiveness as a surfactant .